N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(3-fluoro-4-methylphenyl)oxalamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-(3-fluoro-4-methylphenyl)oxamide
• InChI: InChI=1S/C23H29FN4O2/c1-16-6-9-18(14-20(16)24)26-23(30)22(29)25-15-21(28-12-4-5-13-28)17-7-10-19(11-8-17)27(2)3/h6-11,14,21H,4-5,12-13,15H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key: TZZJBFKHYVQAJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCCC3)F
• Molecular Formula: C23H29FN4O2
• Molecular Weight: 412.5 g/mol
• CAS No.: 900005-90-5

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(3-fluoro-4-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C23H29FN4O2 and its molecular weight is 412.509. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism

An example of research related to the metabolism of similar compounds includes a study on LY654322, a growth hormone secretagogue. This compound was metabolized into an unusual diimidazopyridine metabolite, showcasing the complex pathways involved in drug metabolism and the role of analytical methodologies in identifying and characterizing metabolites (Borel et al., 2011).

Synthesis Methodologies

Research on microwave-assisted synthesis of pyrazolopyridines demonstrated innovative approaches to chemical synthesis, highlighting the efficiency of microwave irradiation in producing compounds with antioxidant, antitumor, and antimicrobial activities (El‐Borai et al., 2013). Another study focused on the improved synthesis of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate, further illustrating advances in chemical synthesis techniques (Obydennov et al., 2013).

Biological Activity Studies

The development of fluoroionophores based on diamine-salicylaldehyde derivatives for metal cation recognition showcased research into compounds with specific biological applications, including the potential for cellular metal staining (Hong et al., 2012). Additionally, a study on an orally active, water-soluble neurokinin-1 receptor antagonist suitable for intravenous and oral administration presented research on compounds with potential therapeutic benefits (Harrison et al., 2001).